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Compound of Interest

Compound Name: Acid Red 289

Cat. No.: B577069

An In-depth Technical Guide to Acid Red 289

This technical guide provides a comprehensive overview of Acid Red 289, a synthetic dye with
applications spanning from industrial coloring to advanced scientific research. Tailored for
researchers, scientists, and drug development professionals, this document details the
physicochemical properties, analytical methodologies, and safety aspects of Acid Red 289,
presenting data in a clear and accessible format.

Core Properties of Acid Red 289

Acid Red 289 is a water-soluble dye belonging to the xanthene class of colorants.[1] It is
recognized for its vibrant red hue and is utilized in a variety of sectors, including the textile,
cosmetic, and ink industries.[1][2][3] In the realm of scientific research, it serves as a biological
stain for the visualization of cellular structures.[3]

Physicochemical and Identification Data

The fundamental properties of Acid Red 289 are summarized in the table below, providing key
identifiers and molecular characteristics.
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Property Value Reference
CAS Number 12220-28-9 [4]
Molecular Formula C3sH29N2NaO7S:2 [4]
Molecular Weight 676.74 g/mol [4]
Appearance Deep red powder [1]
Solubility Soluble in water [1]

Lambda max (Hz0) 525.0 to 529.0 nm [5]1[6]

C.lI. Number 45110 [4]

Synthesis of Acid Red 289

The manufacturing of Acid Red 289 involves a multi-step chemical synthesis process. The
primary method consists of the condensation of 2-Formylbenzenesulfonic acid and 2,6-
Dimethyl-3'-hydroxydiphenylamine in the presence of sulfuric acid. This is followed by
dehydrogenation oxidation with ferric chloride to yield the final product.[4]
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Synthesis Pathway of Acid Red 289

2-Formylbenzenesulfonic acid 2,6-Dimethyl-3'-hydroxydiphenylamine

Condensation

Sulfuric acid

Dehydrogenation Oxidation

Acid Red 289

Click to download full resolution via product page
A simplified diagram illustrating the key stages in the synthesis of Acid Red 289.

Experimental Protocols and Analytical
Methodologies

The characterization and quantification of Acid Red 289 rely on several advanced analytical
techniques. Below are detailed descriptions of the common experimental protocols.

High-Performance Liquid Chromatography (HPLC)

HPLC is a primary method for assessing the purity and concentration of Acid Red 289. A
common approach utilizes a reversed-phase C18 column.[7]

e Column: Reversed-phase C18
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» Mobile Phase: A gradient or isocratic elution with a mixture of an organic solvent (e.g.,
acetonitrile) and an aqueous buffer (e.g., phosphate buffer) at a specific pH.[7]

e Detection: UV-Visible spectrophotometer, monitoring at the lambda max of the dye (525.0 to
529.0 nm).

e Purpose: To separate Acid Red 289 from impurities, isomers, and other components in a
mixture.

Spectroscopic Analysis

Spectroscopic methods are crucial for the structural elucidation and identification of Acid Red
289.

Fourier-Transform Infrared (FTIR) Spectroscopy: FTIR is employed to identify the functional
groups present in the molecule.[7]

Wavenumber (cm—?) Vibration Functional Group
1170-1200 S=0 stretch Sulfonate groups
~1590 N=N stretch Azo linkage

Mass Spectrometry (MS): MS is used to confirm the molecular weight and to study the
fragmentation patterns of Acid Red 289.[7] High-resolution mass spectrometry (HRMS) can
provide the exact elemental composition.[7]

o Expected Molecular lon: [M-Na]~ at m/z 653

o Key Fragmentation Pathways:

[e]

Loss of sulfonate groups (SOs), resulting in a mass loss of 80 Da.[7]

o

Cleavage of the amino linkages.[7]

[¢]

Fragmentation of the central xanthene ring.[7]
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Analytical Workflow for Acid Red 289

Sample Preparation

Acid Red 289 Sample
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A flowchart depicting a typical analytical workflow for the characterization of Acid Red 289.

Toxicological and Environmental Considerations

Like many azo dyes, Acid Red 289 may pose environmental and health concerns due to the
potential formation of aromatic amines upon degradation.[2]

Toxicity Profile

Detailed toxicological data for Acid Red 289 is limited. However, a safety data sheet for a
product containing acid red indicates that it can cause skin and serious eye irritation.[8] It is not
classified as a carcinogen or mutagen based on available data.[8]
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Environmental Fate and Degradation

The biodegradation of Acid Red 289 can occur under both aerobic and anaerobic conditions.
[7] Anaerobic degradation often involves the reductive cleavage of the azo bond by
azoreductases.[7] Aerobic degradation, on the other hand, typically involves oxidative
enzymes.[7] The degradation of azo dyes can lead to the formation of aromatic amines, which
are of environmental concern.[2] Advanced analytical techniques such as GC-MS and LC-MS
are used to identify the byproducts of degradation.[7]

Conceptual Degradation Pathway of Acid Red 289

Acid Red 289
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A diagram showing the conceptual pathways for the environmental degradation of Acid Red
289.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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